N-(4-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)amino)phenyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[4-[(6-imidazol-1-ylpyrimidin-4-yl)amino]phenyl]acetamide
• InChI: InChI=1S/C21H17FN6O/c22-16-3-1-15(2-4-16)11-21(29)27-18-7-5-17(6-8-18)26-19-12-20(25-13-24-19)28-10-9-23-14-28/h1-10,12-14H,11H2,(H,27,29)(H,24,25,26)
• InChI Key: LLDNGNXTAAZWTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=CC=C(C=C2)NC3=CC(=NC=N3)N4C=CN=C4)F
• Molecular Formula: C21H17FN6O
• Molecular Weight: 388.4 g/mol

Description

N-(4-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)amino)phenyl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H17FN6O and its molecular weight is 388.406. The purity is usually 95%.
BenchChem offers high-quality N-(4-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)amino)phenyl)-2-(4-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)amino)phenyl)-2-(4-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Peripheral Benzodiazepine Receptor Imaging : Compounds with similar structural features have been synthesized and evaluated for their affinity towards peripheral benzodiazepine receptors (PBRs), demonstrating potential as imaging agents for PBR expression in neurodegenerative disorders using positron emission tomography (PET) (Fookes et al., 2008). This suggests that N-(4-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)amino)phenyl)-2-(4-fluorophenyl)acetamide could be explored for similar applications in the context of neurodegenerative disease research.

Translocator Protein (TSPO) Ligands : Another area of research involves compounds acting as selective ligands for the translocator protein (18 kDa, TSPO), a marker of neuroinflammation. These ligands have been synthesized for in vivo imaging of neuroinflammatory processes using PET, indicating potential utility in studying conditions like Alzheimer's and Parkinson's diseases (Dollé et al., 2008). The compound , with its complex heterocyclic structure, could hold promise for the development of novel TSPO ligands.

Inhibitors of Phosphoinositide 3-Kinase (PI3K)/mTOR : Some compounds within this chemical space have been investigated for their role as potent inhibitors of PI3Kα and mTOR, key enzymes in cell growth and proliferation pathways, demonstrating potential for cancer therapy (Stec et al., 2011). This suggests the possibility of N-(4-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)amino)phenyl)-2-(4-fluorophenyl)acetamide being researched for similar therapeutic applications.

Anticancer Screening : Similar structural analogs have been screened for their cytotoxic activities against various cancer cell lines, highlighting the potential of these compounds in anticancer research. For instance, certain imidazothiadiazole analogs have shown promising cytotoxic results, especially against breast cancer cell lines (Abu-Melha, 2021). This indicates the potential for the compound to be evaluated for its anticancer properties.

Coordination Complexes and Antioxidant Activity : Research into pyrazole-acetamide derivatives has led to the synthesis and characterization of novel coordination complexes with significant antioxidant activity (Chkirate et al., 2019). This suggests a potential avenue for N-(4-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)amino)phenyl)-2-(4-fluorophenyl)acetamide to be explored in the development of antioxidant agents.